Cas no 1105251-80-6 (N-(3-methoxyphenyl)-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide)

• Product Name: N-(3-methoxyphenyl)-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• CAS No: 1105251-80-6
• MF: C₂₂H₁₉N₃O₃S₂
• MW: 437.534562349319
• CID: 5393351
• Update Time: 2025-11-07

N-(3-methoxyphenyl)-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(3,4-Dihydro-3-methyl-4-oxo-6-phenylthieno[3,2-d]pyrimidin-2-yl)thio]-N-(3-methoxyphenyl)acetamide
• N-(3-methoxyphenyl)-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

• Inchi： 1S/C22H19N3O3S2/c1-25-21(27)20-17(12-18(30-20)14-7-4-3-5-8-14)24-22(25)29-13-19(26)23-15-9-6-10-16(11-15)28-2/h3-12H,13H2,1-2H3,(H,23,26)
• InChI Key： CMNDFTJZPVGGMN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)CSC1N(C)C(=O)C2SC(C3=CC=CC=C3)=CC=2N=1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.75±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(3-methoxyphenyl)-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

N-(3-methoxyphenyl)-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide (CAS No. 1105251-80-6): An Overview

N-(3-methoxyphenyl)-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide (CAS No. 1105251-80-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the methoxyphenyl, methyl, oxo, and phenyl substituents, contribute to its pharmacological properties and make it a promising candidate for further investigation.

The thienopyrimidine scaffold is a well-studied core structure in medicinal chemistry due to its ability to modulate various biological targets. Recent studies have highlighted the potential of thienopyrimidines as inhibitors of kinases, enzymes, and receptors involved in cancer, inflammation, and neurodegenerative diseases. The presence of the methoxyphenyl group in N-(3-methoxyphenyl)-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide adds to its lipophilicity and may enhance its ability to cross biological membranes, thereby improving its bioavailability and cellular uptake.

The methyl group at the 3-position of the thienopyrimidine ring is another key structural feature that influences the compound's biological activity. Methyl groups are often used in drug design to improve the solubility and stability of molecules. In this context, the methyl group may play a crucial role in stabilizing the thienopyrimidine ring and enhancing its binding affinity to target proteins. Additionally, the oxo group at the 4-position contributes to the electrophilic character of the molecule, which can be important for forming covalent bonds with target proteins or enzymes.

The phenyl substituent at the 6-position of the thienopyrimidine ring is another significant structural element. Phenyl groups are known for their aromaticity and hydrophobicity, which can influence the compound's interactions with biological targets. In particular, phenyl groups can participate in π-stacking interactions with aromatic residues in protein binding sites, thereby enhancing the compound's binding affinity and selectivity.

Recent research has focused on evaluating the pharmacological properties of N-(3-methoxyphenyl)-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide. Studies have shown that this compound exhibits potent inhibitory activity against various kinases involved in cancer signaling pathways. For example, it has been reported to inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells. By targeting CDKs, this compound may have potential as an anticancer agent.

In addition to its anticancer properties, N-(3-methoxyphenyl)-2-({3-methyl-4-oxo-6-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. These findings suggest that it may have therapeutic potential for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary studies have explored the neuroprotective effects of N-(3-methoxyphenyl)-2-{(3-methyl-4-oxy)-6-(phenyl)-thieno[3,2-d]pyrimidin}-sulfanyl-acetamide. Research has shown that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective activity may be attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

The development of N-(3-methoxyphenyl)-2-{(3-methyl-4-oxy)-6-(phenyl)-thieno[3,2-d]pyrimidin}-sulfanyl-acetamide as a therapeutic agent is still in its early stages. However, ongoing preclinical studies are aimed at optimizing its pharmacokinetic properties and evaluating its safety profile. These efforts include investigating different formulations to improve its solubility and stability, as well as conducting toxicity studies to ensure its safety for human use.

In conclusion, N-(3-methoxyphenyl)-2-{(3-methyl-4-oxy)-6-(phenyl)-thieno[3,2-d]pyrimidin}-sulfanyl-acetamide (CAS No. 1105251-80-6) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features make it an attractive candidate for further development as an anticancer agent, anti-inflammatory drug, or neuroprotective agent. Continued research into this compound's biological activities and mechanisms of action will be essential for realizing its full therapeutic potential.